Cas no 2229417-95-0 (1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluoroethan-1-amine)

• Product Name: 1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluoroethan-1-amine
• CAS No: 2229417-95-0
• MF: C₁₁H₁₂ClF₂NO₂
• MW: 263.66828918457
• CID: 6460215
• PubChem ID: 165662286
• Update Time: 2025-11-06

1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluoroethan-1-amine
• EN300-1970275
• 2229417-95-0

• Inchi： 1S/C11H12ClF2NO2/c12-7-4-6(9(15)11(13)14)5-8-10(7)17-3-1-2-16-8/h4-5,9,11H,1-3,15H2
• InChI Key： GKEMZCPNNKFIQQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1OCCCO2)C(C(F)F)N

Computed Properties

• Exact Mass: 263.0524626g/mol
• Monoisotopic Mass: 263.0524626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluoroethan-1-amine

1-(9-Chloro-3,4-Dihydro-2H-1,5-Benzodioxepin-7-Yl)-2,2-Difluoroethan-1-Amine: A Comprehensive Overview

1-(9-Chloro-3,4-Dihydro-2H-1,5-Benzodioxepin-7-Yl)-2,2-Difluoroethan-1-Amine, also known by its CAS Registry Number 2229417-95-0, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzodioxepines, which are known for their diverse biological activities and potential therapeutic applications. The molecule's structure features a benzodioxepine ring system substituted with a chloro group at position 9 and an aminoethyl group with two fluorine atoms at position 7. This combination of functional groups contributes to its intriguing chemical properties and biological effects.

The synthesis of 1-(9-Chloro-3,4-Dihydro-2H-1,5-Benzodioxepin-7-Yl)-2,2-Difluoroethan-1-Amine involves a multi-step process that typically begins with the preparation of the benzodioxepine core. This is often achieved through cyclization reactions involving suitable precursors, such as dihydroxybenzenes or related compounds. The introduction of the chloro group at position 9 is typically carried out via electrophilic substitution or other halogenation techniques. The aminoethyl group with fluorine substituents is then introduced through nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway employed. Recent advancements in catalytic methods and transition metal-mediated reactions have significantly improved the efficiency and selectivity of these processes.

One of the most notable aspects of this compound is its potential pharmacological activity. Studies have shown that benzodioxepines can exhibit a wide range of biological effects, including anti-inflammatory, antioxidant, and neuroprotective properties. The presence of the chloro group and the difluoroaminoethyl substituent in this molecule may enhance its bioavailability and target specificity. For instance, the fluorine atoms can influence the compound's lipophilicity and hydrogen bonding capabilities, which are critical factors in drug design. Recent research has focused on evaluating its potential as a modulator of ion channels or as a ligand for various G-protein coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders.

The structural uniqueness of CAS No. 2229417-95-0 also makes it an interesting candidate for further exploration in medicinal chemistry. Its benzodioxepine framework provides a rigid platform for further functionalization, allowing chemists to explore various substitution patterns and stereochemical arrangements. For example, recent studies have investigated the impact of substituent placement on the compound's ability to inhibit certain enzymes or modulate cellular signaling pathways. These findings suggest that this compound could serve as a lead structure for the development of novel therapeutic agents.

In terms of applications, 1-(9-Chloro-3,4-Dihydro-2H-1,5-Benzodioxepin-7-Yl)-2,2-Difluoroethan-1-Amine has shown promise in preclinical models for treating conditions such as neurodegenerative diseases and inflammatory disorders. Its ability to cross the blood-brain barrier (BBB) due to its optimized lipophilicity makes it particularly appealing for central nervous system (CNS) applications. Additionally, its low toxicity profile observed in initial safety studies indicates that it may have a favorable therapeutic index.

The continued exploration of this compound's properties is expected to yield further insights into its mechanism of action and potential clinical utility. Collaborative efforts between academic researchers and pharmaceutical companies are currently underway to advance its development as a drug candidate. Furthermore, computational modeling techniques such as molecular docking and machine learning-based predictive analytics are being employed to refine its structure-function relationships and optimize its pharmacokinetic properties.

In conclusion, CAS No. 2229417-95- represents a compelling example of how structural diversity can be leveraged to create novel compounds with significant therapeutic potential. As research progresses, this compound is likely to play an increasingly important role in advancing our understanding of benzodioxepine chemistry and its applications in medicine.